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Compound of Interest

Compound Name:
1-[(5-Methylisoxazol-4-

yl)methyl]piperazine

CAS No.: 1368713-95-4

Cat. No.: B1469757

Get Quote

Executive Summary
The isoxazolyl-methyl-piperazine (IMP) moiety is a privileged scaffold in medicinal chemistry,

frequently serving as a pharmacophore in antipsychotics (e.g., dopamine D2/5-HT2A

antagonists), antivirals, and designer psychotropics. However, the structural characterization of

IMP derivatives presents significant analytical challenges due to the potential for

regioisomerism (e.g., 3,5- vs. 5,3-isoxazole substitution) and isobaric interferences.

This guide evaluates the performance of High-Resolution Tandem Mass Spectrometry (HR-

MS/MS) using Quadrupole-Time of Flight (Q-TOF) or Orbitrap technology against standard

Nominal Mass Triple Quadrupole (QqQ) screening. We focus on the fragmentation mechanics

required to unambiguously identify the IMP scaffold and differentiate it from isomeric impurities.
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To accurately characterize IMPs, researchers must understand the distinct dissociation

pathways of the constituent heterocycles. The fragmentation pattern is governed by the lability

of the isoxazole N–O bond and the stability of the piperazine ring.

The Isoxazole Core: The Diagnostic "Switch"
The isoxazole ring is the critical differentiator. Upon Collision-Induced Dissociation (CID), the

isoxazole moiety typically undergoes N–O bond cleavage, a high-energy process that often

triggers a rearrangement to an acylazirine intermediate.

Primary Pathway: Loss of a nitrile group (R-CN) or carbon monoxide (CO).

Isomer Specificity: The ratio of

to

is often diagnostic for distinguishing 3,5-disubstituted isomers from their 5,3-analogs [1].

The Piperazine Linker: Charge Retention
The piperazine nitrogen atoms are highly basic, serving as the primary protonation sites (

).

Ring Opening: High collision energies lead to internal ring cleavage, generating

characteristic ethylene loss (

) or

loss (

) [2].

Linker Cleavage: The methylene bridge between the isoxazole and piperazine is a common

site of heterolytic cleavage, yielding a characteristic isoxazolyl-methyl cation or a piperazine

fragment ion [3].
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The following diagram illustrates the competing fragmentation pathways for a generic IMP

scaffold.
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Figure 1: Competing fragmentation pathways for Isoxazolyl-Methyl-Piperazines (IMP) under

CID conditions.

Comparative Analysis: HR-MS/MS vs. Nominal QqQ
This section compares the "Product" (HR-MS/MS Workflow) against the industry-standard

alternative (Nominal Mass QqQ).
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Feature
Standard Method: Nominal
Mass (QqQ)

Recommended Product: HR-

MS/MS (Q-TOF/Orbitrap)

Primary Utility
Quantification (MRM) of known

targets.

Structural elucidation &

Unknown identification.

Isomer Distinction

Low. Relies solely on retention

time; fragments are often

identical in nominal mass.

High. Uses accurate mass

defect and relative abundance

ratios of diagnostic ions (e.g.,

CO vs

loss).

Mass Accuracy Unit resolution (~0.7 Da). < 5 ppm (often < 1 ppm).

fragmentation Mode
CID (Collision Induced

Dissociation).[1][2]

CID, HCD (Higher-energy),

and potentially ETD.

False Positive Rate
Moderate (Isobaric

interferences common).

Very Low (Exact mass

filtering).

Deep Dive: Why HR-MS/MS Wins for IMPs
In nominal mass spectrometry, the loss of

(

) and

(

) are indistinguishable (both appear as

).

The Problem: An isoxazole losing

mimics a piperazine losing ethylene.

The Solution: HR-MS/MS resolves these mass defects. For an IMP scaffold, distinguishing

whether the
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loss originates from the isoxazole core (indicating ring integrity issues) or the piperazine
(indicating side-chain fragmentation) is crucial for confirming the structure of metabolites or
impurities [4].

Experimental Protocol: HR-MS/MS Characterization
This protocol is designed to maximize fragmentation information for IMP derivatives using a Q-

TOF system.

Sample Preparation[2]
Stock Solution: Dissolve 1 mg of the target IMP in 1 mL Methanol (HPLC grade).

Working Solution: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid.

Why Formic Acid? Enhances protonation of the piperazine nitrogens, increasing

abundance.

LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid.[2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

Gradient: 5% B to 95% B over 10 mins.

Ion Source: Electrospray Ionization (ESI) Positive Mode.[3]

Fragmentation Energy Ramping (The "Self-Validating"
Step)
To ensure comprehensive coverage, do not use a static Collision Energy (CE). Use Stepped

CE or Energy Ramping.

Low CE (10-20 eV): Preserves the molecular ion; triggers facile linker cleavage (C-N bond).
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Medium CE (25-35 eV): Induces piperazine ring opening (diagnostic immonium ions).

High CE (40-60 eV): Forces isoxazole N-O cleavage (isomer differentiation).

Data Analysis Workflow
The following decision tree outlines how to interpret the resulting spectra.

Acquire MS/MS Spectrum Verify [M+H]+ (Accurate Mass) Identify Linker Cleavage?

Check Isoxazole Fragments
(m/z 104, 119, etc.)Isoxazole Ion Found

Check Piperazine Fragments
(m/z 56, 70, 85)

Piperazine Ion Found

Compare CO vs RCN Loss Ratio

Confirm Structure & Isomer

Click to download full resolution via product page

Figure 2: Analytical decision matrix for validating IMP structures.

Key Diagnostic Ions (Reference Data)
Use this table to validate your spectral data. Values are theoretical based on common IMP

substitutions (e.g., phenyl-isoxazole).
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Fragment Type
Nominal m/z
(approx)

Accurate Mass
Delta

Structural Origin

Immonium Ion 56, 70 -
Piperazine Ring

(Internal cleavage)

Benzyl/Aryl Cation 91, 119 -
Substituent on

Isoxazole/Piperazine

Isoxazole Ring Variable -
Intact heterocyclic

core

Loss of CO [M-28] -27.9949 Da

Isoxazole

rearrangement (High

Energy)

Loss of Ethylene [M-28] -28.0313 Da
Piperazine ring

cleavage

Loss of Nitrile [M-41] (for CH3CN) -41.0265 Da

Isoxazole N-O

cleavage (Isomer

dependent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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